Cas no 879321-61-6 (tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate)

• Product Name: tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate
• CAS No: 879321-61-6
• MF: C₁₃H₁₅BrN₄O₂
• MW: 339.187801599503
• CID: 5666881
• PubChem ID: 7589141
• Update Time: 2025-06-26

tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• AKOS001271699
• Z51619979
• tert-butyl 2-[5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-yl]acetate
• EN300-27425744
• 879321-61-6
• tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate

• Inchi： 1S/C13H15BrN4O2/c1-13(2,3)20-11(19)8-18-16-12(15-17-18)9-4-6-10(14)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： ABEBADBRXYBEFY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=NN(CC(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 338.03784g/mol
• Monoisotopic Mass: 338.03784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate

Professional Introduction to Tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate (CAS No. 879321-61-6)

Tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 879321-61-6, belongs to a class of molecules known for their unique structural and functional properties. The presence of a tert-butyl group and a tetrazole ring system appended to a phenyl ring with a bromine substituent makes this molecule of particular interest for its potential applications in medicinal chemistry.

The compound's structure is characterized by the combination of several key functional groups that contribute to its reactivity and biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Meanwhile, the tetrazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, often enhancing binding affinity and selectivity in drug design. The 4-bromophenyl moiety introduces a region of electron-withdrawing character and potential for further derivatization, making it a versatile platform for synthetic chemistry.

In recent years, there has been growing interest in tetrazole-containing compounds due to their broad spectrum of biological activities. Studies have shown that tetrazoles can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in Tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The bromine substituent on the phenyl ring is particularly noteworthy as it serves as a handle for various chemical transformations. For instance, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings can be employed to introduce additional aryl groups or other functional moieties. This flexibility allows researchers to modify the compound's structure systematically, optimizing its biological activity and pharmacokinetic properties.

Recent advancements in drug discovery have highlighted the importance of computational chemistry and high-throughput screening in identifying novel lead compounds. Tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate has been subjected to computational studies to predict its binding modes and affinity for various biological targets. These studies have provided valuable insights into how modifications to the molecule might enhance its efficacy and reduce potential side effects.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. For example, the tetrazole ring system has been found to improve the stability of certain materials under extreme conditions. Additionally, the presence of both lipophilic and hydrophilic regions in the molecule suggests that it could be incorporated into formulations designed for targeted delivery systems.

In conclusion, Tert-butyl 2-5-(4-bromophenyl)-2H-1,2,3,4-tetrazol-2-ylacetate (CAS No. 879321-61-6) represents an exciting area of research with significant potential across multiple disciplines. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its importance in both academic and industrial settings is likely to grow.